Cas no 371756-61-5 (3-3-(Dimethylamino)acryloyl-2H-chromen-2-one)

• Product Name: 3-3-(Dimethylamino)acryloyl-2H-chromen-2-one
• CAS No: 371756-61-5
• MF: C₁₄H₁₃NO₃
• MW: 243.257923841476
• MDL: MFCD02710442
• CID: 2824474
• PubChem ID: 2064139
• Update Time: 2025-10-18

3-3-(Dimethylamino)acryloyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 3-3-(Dimethylamino)acryloyl-2H-chromen-2-one
• Z56796510
• ALBB-028371
• 3-(3-(DIMETHYLAMINO)-2-PROPENOYL)-2H-CHROMEN-2-ONE
• SR-01000029805-1
• EN300-302609
• BBL029758
• CHEMBL3941502
• 3-[3-(Dimethylamino)acryloyl]-2H-chromen-2-one
• AKOS001022802
• 371756-61-5
• 3-[(2E)-3-(dimethylamino)prop-2-enoyl]-2H-chromen-2-one
• NS-03456
• MFCD02710442
• STK933257
• SR-01000029805

• MDL： MFCD02710442
• Inchi： 1S/C14H13NO3/c1-15(2)8-7-12(16)11-9-10-5-3-4-6-13(10)18-14(11)17/h3-9H,1-2H3/b8-7+
• InChI Key： CKYBZVNQBVXTKP-BQYQJAHWSA-N
• SMILES： O1C(C(C(/C=C/N(C)C)=O)=CC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 243.08954328Da
• Monoisotopic Mass: 243.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.6Ų

Additional information on 3-3-(Dimethylamino)acryloyl-2H-chromen-2-one

3-(Dimethylamino)acryloyl-2H-chromen-2-one: A Comprehensive Overview

The compound with CAS No 371756-61-5, commonly referred to as 3-(Dimethylamino)acryloyl-2H-chromen-2-one, is a highly intriguing molecule that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its unique structure, which combines a chromenone moiety with a dimethylaminoacryloyl group. The chromenone framework, a benzopyran derivative with a ketone group, serves as a versatile platform for various chemical modifications, while the dimethylaminoacryloyl group introduces additional functional properties. Together, these features make 3-(Dimethylamino)acryloyl-2H-chromen-2-one a promising candidate for diverse applications.

Recent studies have highlighted the potential of 3-(Dimethylamino)acryloyl-2H-chromen-2-one in the development of advanced materials. Researchers have explored its role as a precursor for the synthesis of conjugated polymers, which exhibit exceptional electronic properties. These polymers have shown promise in applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices. The ability of 3-(Dimethylamino)acryloyl-2H-chromen-2-one to undergo polymerization under mild conditions has been a key factor in these advancements. Furthermore, its high thermal stability and excellent optical properties make it an ideal candidate for use in high-performance materials.

In the realm of pharmacology, 3-(Dimethylamino)acryloyl-2H-chromen-2-one has been investigated for its potential as a drug delivery agent. The molecule's ability to form stable complexes with various bioactive compounds has been leveraged to develop targeted drug delivery systems. Recent studies have demonstrated that 3-(Dimethylamino)acryloyl-2H-chromen-2-one can act as a carrier for anticancer drugs, enhancing their efficacy while reducing systemic toxicity. This application underscores the compound's versatility and its potential to revolutionize therapeutic strategies.

The synthesis of 3-(Dimethylamino)acryloyl-2H-chromen-2-one involves a multi-step process that typically begins with the preparation of the chromenone core. This is followed by the introduction of the dimethylaminoacryloyl group through various coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield. These developments have made 3-(Dimethylamino)acryloyl-2H-chromen-2-one more accessible for large-scale applications.

Another area where 3-(Dimethylamino)acryloyl-2H-chromen-2-one has shown remarkable potential is in the field of optoelectronics. Its conjugated structure allows for strong absorption in the visible region, making it suitable for use in light-emitting devices and sensors. Recent research has focused on optimizing its electronic properties through structural modifications, leading to enhanced performance in these applications.

In conclusion, 3-(Dimethylamino)acryloyl-2H-chromen-2-one (CAS No 371756-61-5) is a multifunctional compound with a wide range of applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in the development of next-generation materials and therapeutic agents. As research continues to uncover new possibilities for this compound, its impact on science and technology is expected to grow significantly.